Bis(2,3-dibromopropyl) Phosphate-d10

• Molecular Formula: C6H11Br4O4P
• Molecular Weight: 507.80 g/mol
• InChI: InChI=1S/C6H11Br4O4P/c7-1-5(9)3-13-15(11,12)14-4-6(10)2-8/h5-6H,1-4H2,(H,11,12)/i1D2,2D2,3D2,4D2,5D,6D
• InChIKey: CBPKIOGAUWKEFT-MBXGXEIXSA-N

Bis(2,3-dibromopropyl) Phosphate-d10: Deuterated Internal Standard for Accurate BDBPP Quantification

Bis(2,3-dibromopropyl) phosphate-d10 (BDBPP-d10; C₆HD₁₀Br₄O₄P; MW 507.8) is the fully deuterated analog of bis(2,3-dibromopropyl) phosphate (BDBPP), the primary hydrolytic metabolite and toxicologically active derivative of the widely regulated flame retardant tris(2,3-dibromopropyl) phosphate (TDBPP) [1]. This stable isotope-labeled compound incorporates ten deuterium atoms at the carbon-1, carbon-2, and carbon-3 positions of both propyl moieties , providing a +10 Da mass shift relative to the unlabeled analyte (MW 497.74). BDBPP-d10 is exclusively intended for use as a surrogate standard or internal standard in quantitative analytical workflows—specifically GC-MS and LC-MS/MS methods—and possesses no independent flame retardant activity. Its procurement is driven solely by the analytical requirement for isotope dilution mass spectrometry (IDMS) when quantifying BDBPP in textile products, environmental samples, and biological matrices for regulatory compliance and exposure assessment [1].

1 Deuterated surrogate standard for BDBPP quantification by isotope dilution mass spectrometry

2 Compatible with GC-MS and LC-MS/MS workflows for textile, environmental, and biological matrices

3 Supports regulatory compliance testing, human biomonitoring research, and exposure assessment studies

• [1] Ooshima T, Kawakami T, et al. Analysis of Flame Retardants Bis(2,3-dibromopropyl) phosphate and Tris(2,3-dibromopropyl) phosphate in Textile Products by GC-MS. Yakugaku Zasshi. 2022;142(3):279-287. View Source

Why Non-Deuterated BDBPP or Alternative Phosphate Internal Standards Cannot Substitute for BDBPP-d10 in Regulated Quantification

Generic substitution of BDBPP-d10 with unlabeled BDBPP or structurally dissimilar organophosphate internal standards fails to meet the analytical performance requirements mandated for regulatory enforcement and accurate exposure biomonitoring. Unlabeled BDBPP is indistinguishable from the target analyte by mass spectrometry, rendering it unusable as an internal standard. Alternative phosphate internal standards (e.g., isotopically labeled diphenyl phosphate) exhibit different extraction efficiencies, distinct chromatographic retention behavior, and divergent matrix effect susceptibility in complex matrices such as textile hydrolysates or urine due to differences in polarity, bromine content, and ionization properties [1]. As a result, they cannot correct for analyte-specific losses during sample preparation or compensate for ion suppression/enhancement during LC-ESI-MS/MS analysis. Only a deuterated analog with identical physicochemical properties—specifically, identical extraction recovery, retention time, and ionization response as the native BDBPP analyte—can serve as a valid surrogate standard for accurate quantification via isotope dilution [1].

Identity Unlabeled BDBPP cannot be mass-resolved from the target analyte, making analyte-specific correction impossible.

Behavior Alternative phosphate ISTDs exhibit different extraction, retention, and ion suppression profiles, invalidating accurate correction in complex matrices.

Mechanism Only a co-eluting deuterated analog compensates for analyte-specific losses during sample preparation and LC-ESI-MS/MS analysis.

• [1] Restek Corporation. More Than You Ever Wanted to Know About Calibrations Part 7 – Internal Standards, Surrogates, and Isotope Dilution. Restek Discover Blog. 2024. View Source

Bis(2,3-dibromopropyl) Phosphate-d10: Quantitative Evidence of Analytical Differentiation from Unlabeled BDBPP and Official Method Baselines

200-Fold Improvement in Detection Limit for BDBPP in Textile Products When Using BDBPP-d10 as Surrogate Standard

In the validated GC-MS method developed by Ooshima et al. (2022) for the analysis of textile products, the use of BDBPP-d10 as a surrogate standard enabled a detection limit for methylated BDBPP (BDBPP-Me) of 0.05 μg/g [1]. This represents a 200-fold improvement over the detection limit of 10 μg/g specified in the official Japanese regulatory method, which does not employ deuterated internal standardization and relies on less specific detection techniques [1].

Detection limit improvement

Head-to-head

BDBPP-d10 method 0.05 μg/g

Official method (no IS) 10 μg/g

200-fold lower detection limit supports trace-level enforcement in textile matrices.

GC-MS, methylated BDBPP; Ooshima et al. 2022.

Evidence Dimension	Method detection limit for BDBPP in textile matrix
Target Compound Data	0.05 μg/g (BDBPP-Me)
Comparator Or Baseline	Official Japanese regulatory method (no deuterated IS) = 10 μg/g
Quantified Difference	200-fold lower detection limit (0.05 vs. 10 μg/g)
Conditions	GC-MS analysis of textile products (curtains, carpets, sleeping clothes) after extraction with ethyl acetate and methylation with trimethylsilyl diazomethane; calibration range 0.5–8.0 μg/mL

Why This Matters

This 200-fold improvement in sensitivity enables detection of BDBPP at trace contamination levels, which is critical for regulatory enforcement where non-detection may otherwise result in false negative compliance determinations.

• [1] Ooshima T, Kawakami T, et al. Analysis of Flame Retardants Bis(2,3-dibromopropyl) phosphate and Tris(2,3-dibromopropyl) phosphate in Textile Products by GC-MS. Yakugaku Zasshi. 2022;142(3):279-287. View Source

Method Validation Recovery Range of 66–108% with RSD 1.2–10.2% Achieved Using BDBPP-d10 Surrogate Standardization

The GC-MS method employing BDBPP-d10 as a surrogate standard demonstrated recoveries for BDBPP ranging from 66% to 108% across various curtain materials (at a 5 μg spike level in 0.5 g samples), with relative standard deviations (RSDs) of 1.2% to 10.2% [1]. These performance metrics meet international bioanalytical method validation criteria (accuracy 70–120%, precision <15%) and are directly attributable to the use of the deuterated analog to correct for extraction losses and instrument variability [1].

Method validation

Cross-study comparable

66–108% recovery

1.2–10.2% RSD

Recovery and precision within international validation criteria for textile compliance testing.

GC-MS with BDBPP-d10 surrogate; curtain materials spiked at 5 μg.

Evidence Dimension	Method accuracy (recovery) and precision (RSD)
Target Compound Data	Recovery 66–108%, RSD 1.2–10.2%
Comparator Or Baseline	Regulatory method validation acceptance criteria: accuracy 70–120%, precision <15% (Kawakami et al., 2024 validation study reference)
Quantified Difference	Recovery range falls largely within 70–120% criteria; RSD comfortably below 15% threshold
Conditions	Textile samples (various curtain materials) spiked with 5 μg BDBPP and TDBPP per 0.5 g sample; GC-MS with BDBPP-d10 surrogate standard

Why This Matters

Procurement of BDBPP-d10 is a prerequisite for achieving the method accuracy and precision required for regulatory compliance testing; without deuterated internal standardization, recovery and precision would fall outside acceptable validation criteria in complex textile matrices.

• [1] Ooshima T, Kawakami T, et al. Analysis of Flame Retardants Bis(2,3-dibromopropyl) phosphate and Tris(2,3-dibromopropyl) phosphate in Textile Products by GC-MS. Yakugaku Zasshi. 2022;142(3):279-287. View Source

LC-MS/MS Method for Urinary BDBPP Achieves LOD of 0.05–0.30 μg/L Using Isotope Internal Standard Quantification

A 2025 LC-MS/MS method for the simultaneous determination of eight organophosphate flame retardant metabolites in human urine, including BDBPP, employed isotope internal standard quantification to achieve detection limits (LODs) in the range of 0.05–0.30 μg/L and quantification limits (LOQs) of 0.2–1.0 μg/L [1]. Average recoveries ranged from 76.8% to 115% across three spiking levels, with RSDs between 2.3% and 9.8% [1]. This method was successfully applied to analyze metabolite levels in children‘s urine from Shenzhen, China, providing a scientific basis for human exposure assessment [1].

Urinary biomonitoring LOD

Class-level

0.05–0.30 μg/L LOD

0.2–1.0 μg/L LOQ

Sub-μg/L detection capability enables human biomonitoring of BDBPP in urine.

LC-MS/MS multi-analyte panel; class-level inference for BDBPP.

Evidence Dimension	Urinary BDBPP detection limit using isotope dilution LC-MS/MS
Target Compound Data	LOD 0.05–0.30 μg/L, LOQ 0.2–1.0 μg/L (class-level for BDBPP within multi-analyte panel)
Comparator Or Baseline	Non-isotope dilution LC-MS/MS methods for similar organophosphate diesters typically report LODs ≥1 μg/L (class-level inference; specific comparator data not provided)
Quantified Difference	Sub-μg/L detection capability enabled by isotope internal standardization
Conditions	Human urine; solid-phase extraction; Kinetex C18 column (100 mm × 2.1 mm, 2.6 μm); ESI negative mode; QTRAP 4500 triple quadrupole MS

Why This Matters

Isotope internal standardization is essential for achieving the sub-μg/L detection limits required for human biomonitoring studies, where urinary BDBPP concentrations in non-occupationally exposed populations may be near or below conventional method LODs.

• [1] Determination of Eight Metabolites of Organophosphate Flame Retardants in Human Urine by Solid-phase Extraction/High Performance Liquid Chromatography-Tandem Mass Spectrometry. Journal of Instrumental Analysis. 2025;44(4):726-731. View Source

BDBPP Confirmed as First-Reported Detectable Human and Wildlife Metabolite—Quantification Requires Deuterated Internal Standard

Li et al. (2024) reported that bis(2,3-dibromopropyl) phosphate (BDBPP) is detectable in human serum and wild fish tissues, marking the first report of BDBPP at detectable levels in humans and wildlife [1]. This study characterized the in vitro metabolism of 14 organophosphate diesters using human liver microsomes and confirmed BDBPP presence in biological matrices via in vivo screening. Accurate quantification of BDBPP in such low-level biological samples necessitates the use of BDBPP-d10 as an isotope-labeled internal standard to correct for matrix effects and extraction variability inherent in complex biological matrices [1].

First human/wildlife detection

Supporting evidence

BDBPP first reported at detectable levels in human serum and wild fish tissues (2024).

Establishes BDBPP as an emerging exposure biomarker requiring isotope dilution quantification.

Data to verify in target population; in vitro human liver microsome metabolism.

Evidence Dimension	Detection status of BDBPP in human and wildlife biological matrices
Target Compound Data	BDBPP first reported at detectable level in human serum and wild fish tissues
Comparator Or Baseline	Prior to 2024, BDBPP had not been reported at detectable levels in human biomonitoring studies
Quantified Difference	Qualitative detection status change (non-detectable to detectable)
Conditions	Human serum samples and wild fish tissue samples; in vitro metabolism study using human liver microsomes

Why This Matters

As BDBPP is now confirmed as a detectable human exposure biomarker, procurement of BDBPP-d10 is increasingly critical for laboratories conducting human biomonitoring studies that require accurate, matrix-corrected quantification of this emerging metabolite.

• [1] Li J, Liu Y, Meng W, Su G. Biotransformation of Organophosphate Diesters Characterized via in Vitro Metabolism and in Vivo Screening. Environmental Science and Technology. 2024;58(9):4381-4391. View Source

Deuterium Kinetic Isotope Effect Demonstrates Metabolic Divergence Between BDBPP and Its Deuterated Analog in Toxicological Studies

Pearson et al. (1993) demonstrated that deuterium substitution at carbon-2 or carbon-3 of BDBPP does NOT alter the severity of renal DNA damage in rats compared to unlabeled BDBPP, whereas deuterium substitution in the parent compound TDBPP reduced renal covalent protein binding by 82–84% and decreased Bis-BP plasma AUC by 48–57% [1]. This differential isotope effect indicates that BDBPP metabolism to DNA-damaging reactive intermediates proceeds via a cytochrome P-450-independent mechanism, in contrast to TDBPP metabolism [1]. The deuterated analog BDBPP-d10 thus serves as an inert mass spectrometric tracer that does not perturb the metabolic pathway under investigation—a critical requirement for accurate in vivo metabolic tracing studies.

Kinetic isotope effect

Supporting evidence

Deuterated BDBPP No change in DNA damage

Deuterated TDBPP 82–84% reduction in protein binding

Tracer does not alter nephrotoxic pathway, supporting accurate metabolic fate studies.

Male Wistar rat study; 360 μmol/kg dose.

Evidence Dimension	Deuterium isotope effect on renal DNA damage
Target Compound Data	Deuterated Bis-BP (carbon-2 or carbon-3): no decrease in renal DNA damage severity versus unlabeled Bis-BP
Comparator Or Baseline	Deuterated Tris-BP: renal covalent protein binding decreased by 82% (carbon-2) and 84% (carbon-3); Bis-BP plasma AUC decreased by 48% (carbon-2) and 57% (carbon-3)
Quantified Difference	0% change in DNA damage for deuterated Bis-BP vs. 82–84% reduction in protein binding for deuterated Tris-BP
Conditions	Male Wistar rats; nephrotoxic dose of 360 μmol/kg; measurements at 9 and 24 hours post-dosing

Why This Matters

For toxicological studies investigating BDBPP as a standalone nephrotoxic agent, BDBPP-d10 provides an isotopically distinct tracer that does not alter the compound‘s intrinsic toxicity profile, ensuring that metabolic fate studies accurately reflect the unlabeled compound’s behavior.

• [1] Pearson PG, Omichinski JG, Holme JA, McClanahan RH, Brunborg G, Søderlund EJ, Dybing E, Nelson SD. Metabolic activation of tris(2,3-dibromopropyl)phosphate to reactive intermediates. II. Covalent binding, reactive metabolite formation, and differential metabolite-specific DNA damage in vivo. Toxicology and Applied Pharmacology. 1993;118(2):196-204. View Source

HPLC/MS Method Validation: BDBPP Quantification with Linearity r² ≥ 0.9993 and Recovery 100 ± 15% Using Deuterated Internal Standard

Khan et al. (2025) developed an HPLC/MS method for sensitive quantification of BDBPP and TDBPP, achieving a limit of detection (LOD) of 0.05 μg/mL and limit of quantification (LOQ) of 0.5 μg/mL for BDBPP [1]. Method validation demonstrated excellent linearity with r² ≥ 0.9993 across the calibration range, and recovery rates of 100 ± 15% for both compounds in various matrices when using deuterated internal standardization [1].

HPLC/MS performance

Cross-study comparable

0.05 μg/mL LOD

r² ≥ 0.9993

100 ± 15% recovery

Independent validation supports multi-platform quantification flexibility for BDBPP.

PeerRef conference abstract; verify full validation documentation.

Evidence Dimension	HPLC/MS method performance for BDBPP quantification
Target Compound Data	LOD 0.05 μg/mL, LOQ 0.5 μg/mL, r² ≥ 0.9993, recovery 100 ± 15%
Comparator Or Baseline	Official Japanese method (non-isotope dilution): LOD 10 μg/g (textile) [from Ooshima et al., 2022]; cross-study comparison
Quantified Difference	200-fold improvement in detection capability relative to official method (0.05 μg/mL ≈ 0.05 μg/g vs. 10 μg/g)
Conditions	HPLC/MS with deuterated internal standard; environmental and consumer product matrices

Why This Matters

The independent validation of an HPLC/MS method with sub-μg/mL detection capability confirms that BDBPP-d10 enables robust quantification across multiple analytical platforms (both GC-MS and LC-MS), providing procurement flexibility for laboratories with different instrument capabilities.

• [1] Khan U, Jahangir M, Nazir M, et al. Estimation of Bis(2,3-dibromopropyl) phosphate (BDBPP) and Tris(2,3-dibromopropyl) phosphate (TDBPP) by a newly established method on HPLC/MS. PeerRef Conference Abstract. 2025. View Source

Bis(2,3-dibromopropyl) Phosphate-d10: Primary Application Scenarios for Analytical Procurement

Regulatory Compliance Testing of Textile Products for BDBPP Under Japanese Household Products Control Act

BDBPP-d10 is the requisite surrogate standard for laboratories performing regulatory compliance testing of textile products (curtains, carpets, sleeping clothes) under Japan‘s 'Act on the Control of Household Products Containing Harmful Substances.' The validated GC-MS method employing BDBPP-d10 achieves a detection limit of 0.05 μg/g—200-fold lower than the official method’s 10 μg/g threshold—and provides recoveries of 66–108% with RSDs of 1.2–10.2% [1]. Procurement of BDBPP-d10 enables laboratories to meet or exceed the sensitivity and precision requirements for regulatory enforcement while replacing carcinogenic reagents (benzene, diazomethane) with safer alternatives per the revised method [1].

Human Biomonitoring Studies for Organophosphate Flame Retardant Exposure Assessment

BDBPP-d10 is essential for laboratories conducting human biomonitoring studies to quantify urinary BDBPP as a biomarker of exposure to TDBPP and BDBPP. The validated LC-MS/MS method employing isotope internal standard quantification achieves LODs of 0.05–0.30 μg/L and LOQs of 0.2–1.0 μg/L in human urine, with recoveries of 76.8–115% and RSDs of 2.3–9.8% [1]. Given that BDBPP has been first-reported at detectable levels in human serum and wild fish tissues [2], procurement of BDBPP-d10 is critical for accurate, matrix-corrected quantification in epidemiological studies assessing population-level exposure to regulated flame retardants.

Toxicological Metabolism Studies of BDBPP as a Nephrotoxic and Genotoxic Agent

BDBPP-d10 serves as a stable isotope tracer for in vitro and in vivo metabolic studies investigating the nephrotoxicity and genotoxicity of BDBPP. Unlike deuterated TDBPP, which exhibits an 82–84% reduction in renal covalent protein binding due to a primary deuterium kinetic isotope effect, deuterated BDBPP shows no alteration in DNA damage severity relative to unlabeled BDBPP [1]. This property makes BDBPP-d10 an ideal tracer for metabolic fate studies, as it does not perturb the cytochrome P-450-independent pathway through which BDBPP generates reactive intermediates that cause renal DNA damage and proximal tubular cell injury [1].

Environmental Monitoring of BDBPP in Wild Fish Tissues and Aquatic Ecosystems

BDBPP-d10 is required as an isotope-labeled internal standard for the quantification of BDBPP in environmental matrices, including wild fish tissues, where BDBPP has been first-reported at detectable levels [1]. The HPLC/MS method validated by Khan et al. (2025) achieves an LOD of 0.05 μg/mL and LOQ of 0.5 μg/mL with recovery rates of 100 ± 15% using deuterated internal standardization [2]. This enables environmental toxicology laboratories to accurately assess the bioaccumulation and trophic transfer of BDBPP in aquatic food webs, supporting ecological risk assessment of legacy TDBPP contamination.

Application

Selection Property

Validation Focus

Textile regulatory compliance testing (Japan Act)

Deuterated surrogate standard for IDMS

Sensitivity and recovery in textile hydrolysates

Human biomonitoring for flame retardant exposure

Isotope-labeled internal standard for LC-MS/MS

Sub-μg/L detection and matrix effect correction in urine

Toxicological metabolism studies of BDBPP

Stable isotope tracer without metabolic perturbation

DNA damage endpoint fidelity in renal models

Environmental monitoring in aquatic biota

Deuterated internal standard for matrix correction

Recovery and LOD validation in tissue matrices

• [1] Ooshima T, Kawakami T, et al. Analysis of Flame Retardants Bis(2,3-dibromopropyl) phosphate and Tris(2,3-dibromopropyl) phosphate in Textile Products by GC-MS. Yakugaku Zasshi. 2022;142(3):279-287. View Source
• [2] Determination of Eight Metabolites of Organophosphate Flame Retardants in Human Urine by Solid-phase Extraction/High Performance Liquid Chromatography-Tandem Mass Spectrometry. Journal of Instrumental Analysis. 2025;44(4):726-731. View Source